Cas no 2306278-33-9 (3-methyloxetan-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 3-methyloxetan-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 2306278-33-9
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 5864847
• PubChem ID: 20607883
• Update Time: 2025-06-03

3-methyloxetan-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanol, 3-methyl-, 3-(4-methylbenzenesulfonate)
• 3-methyloxetan-3-yl 4-methylbenzene-1-sulfonate
• EN300-22991452
• 2306278-33-9
• SCHEMBL13886871
• (3-methyloxetan-3-yl) 4-methylbenzenesulfonate

• Inchi： 1S/C11H14O4S/c1-9-3-5-10(6-4-9)16(12,13)15-11(2)7-14-8-11/h3-6H,7-8H2,1-2H3
• InChI Key： QDKCCYPCXQNFNE-UHFFFAOYSA-N
• SMILES： O1CC(OS(C2=CC=C(C)C=C2)(=O)=O)(C)C1

Computed Properties

• Exact Mass: 242.06128010g/mol
• Monoisotopic Mass: 242.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 367.5±35.0 °C(Predicted)

Additional information on 3-methyloxetan-3-yl 4-methylbenzene-1-sulfonate

3-Methyloxetan-3-yl 4-Methylbenzene-1-Sulfonate

3-Methyloxetan-3-yl 4-Methylbenzene-1-Sulfonate is a compound with the CAS number 2306278-33-9, representing a unique structure that combines an oxetane ring with a sulfonate group. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science and pharmaceuticals. The molecule's structure is characterized by a 4-methylbenzene sulfonate moiety attached to a 3-methyloxetane ring, creating a balanced combination of hydrophobic and polar groups that contribute to its versatile properties.

The synthesis of 3-methyloxetan-3-yl 4-methylbenzene-1-sulfonate involves a multi-step process, often utilizing advanced organic chemistry techniques such as nucleophilic substitution and ring-opening reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for industrial applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the production process.

One of the most notable applications of this compound is in the field of polymer science. The oxetane ring structure is known for its ability to undergo ring-opening polymerization (ROP), which can lead to the formation of high-performance polymers with excellent mechanical properties. These polymers have potential uses in advanced materials, such as biodegradable plastics and high-strength fibers. Additionally, the sulfonate group provides ion-conducting properties, making this compound a candidate for use in ion-exchange membranes and electrochemical devices.

In pharmaceutical research, 3-methyloxetan-3-yl 4-methylbenzene-1-sulfonate has been investigated as a potential drug delivery agent. The compound's ability to form stable complexes with various drugs has been explored, particularly in targeted drug delivery systems. Recent studies have demonstrated its effectiveness in encapsulating hydrophobic drugs, enhancing their solubility and bioavailability. This property makes it a promising candidate for developing novel drug delivery platforms.

The compound's unique structure also lends itself to applications in catalysis. The oxetane ring can act as a chiral auxiliary, facilitating asymmetric catalysis in organic reactions. Researchers have reported successful use of this compound as a catalyst in enantioselective reactions, which are critical in the synthesis of chiral pharmaceuticals and fine chemicals. Furthermore, the sulfonate group can serve as an activating agent in certain catalytic processes, enhancing reaction efficiency.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 3-methyloxetan-3-yl 4-methylbenzene-1-sulfonate, providing insights into its electronic structure and reactivity. These studies have revealed that the compound exhibits favorable electronic properties for use in organic electronics, such as field-effect transistors (FETs). The balance between conjugation and steric effects in its structure makes it a potential candidate for designing novel semiconducting materials.

In conclusion, 3-methyloxetan-3-yl 4-methylbenzene-1-sulfonate (CAS No: 2306278-33-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing materials science, pharmaceuticals, and catalysis.